Cas no 32345-59-8 ((R)-Methyl 2-Chloromandelate)

(R)-Methyl 2-Chloromandelate is a chiral ester derivative of mandelic acid, widely utilized as an intermediate in the synthesis of pharmaceuticals and fine chemicals. Its key advantages include high enantiomeric purity, making it valuable for asymmetric synthesis and the production of optically active compounds. The chloromethyl group enhances reactivity, facilitating further functionalization in complex organic transformations. This compound is particularly useful in the preparation of active pharmaceutical ingredients (APIs) and agrochemicals, where stereochemical control is critical. Its stability under standard storage conditions and compatibility with common organic solvents further contribute to its practicality in laboratory and industrial applications.
(R)-Methyl 2-Chloromandelate structure
(R)-Methyl 2-Chloromandelate structure
Product Name:(R)-Methyl 2-Chloromandelate
CAS No:32345-59-8
MF:C9H9ClO3
MW:200.618962049484
MDL:MFCD09833003
CID:293569
PubChem ID:253661716
Update Time:2025-07-20

(R)-Methyl 2-Chloromandelate Chemical and Physical Properties

Names and Identifiers

    • Benzeneacetic acid,2-chloro-a-hydroxy-, methyl ester, (aR)-
    • Methyl 2-Chloro-D-mandelate
    • (R)-2-CHLOROMANDELIC ACID METHYL ESTER
    • (R)-methyl 2-(2-chlorophenyl)-2-hydroxyacetate
    • 2-Chloromandelic Acid Methyl Ester
    • 2-CHLORO-MANDELIC ACID METHYLESTER
    • methyl (R)-2-hydroxy-2-(2-chlorophenyl)acetate
    • LogP
    • (R)-2'-Chloro-α-hydroxyphenylacetic Acid Methyl Ester
    • 2-Chloro-D-mandelic Acid Methyl Ester
    • Methyl (R)-2'-Chloro-α-hydroxyphenylacetate
    • (R)-Methyl 2-hydroxy-2-(2-chlorophenyl)acetate
    • Methyl (R)-o-chloromandelate
    • Methyl 2-(2-chlorophenyl)-(R)-2-hydroxyacetate
    • A855061
    • Methyl-(R)-2-hydroxy-2-(2-chlorophenyl)acetate
    • MFCD02259751
    • 2-CHLORO-MANDELICACIDMETHYLESTER
    • ZMPGBVQQIQSQED-MRVPVSSYSA-N
    • METHYL (2R)-2-(2-CHLOROPHENYL)-2-HYDROXYACETATE
    • C9H9ClO3
    • AS-17871
    • Methyl (R)-2'-Chloro-alpha-hydroxyphenylacetate
    • (R)-Methyl 2-Chloromandelate
    • 32345-59-8
    • CS-0150950
    • (R)-methyl o-chloromandelate
    • (R)-2'-Chloro-alpha-hydroxyphenylacetic Acid Methyl Ester
    • methyl(R)-2-hydroxy-2(2-chlorophenyl)acetate
    • SCHEMBL22939
    • (R)-Methyl2-(2-chlorophenyl)-2-hydroxyacetate
    • DTXSID90472833
    • M2382
    • AKOS015917173
    • 2-Chloro-mandelic acid methyl ester
    • MDL: MFCD09833003
    • Inchi: 1S/C9H9ClO3/c1-13-9(12)8(11)6-4-2-3-5-7(6)10/h2-5,8,11H,1H3/t8-/m1/s1
    • InChI Key: ZMPGBVQQIQSQED-MRVPVSSYSA-N
    • SMILES: ClC1C=CC=CC=1[C@H](C(=O)OC)O

Computed Properties

  • Exact Mass: 200.02407
  • Monoisotopic Mass: 200.0240218g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 184
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 46.5Ų

Experimental Properties

  • Color/Form: No data available
  • Density: 1.316±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: No data available
  • Boiling Point: 297.7±25.0 °C at 760 mmHg
  • Flash Point: 133.8±23.2 °C
  • Refractive Index: 1.551
  • Solubility: Slightly soluble (5.4 g/l) (25 º C),
  • PSA: 46.53
  • LogP: 1.54640

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Additional information on (R)-Methyl 2-Chloromandelate

Chemical Profile of (R)-Methyl 2-Chloromandelate (CAS No: 32345-59-8)

(R)-Methyl 2-Chloromandelate, identified by its Chemical Abstracts Service (CAS) number 32345-59-8, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This enantiomerically pure compound has garnered attention due to its versatile applications in the development of novel therapeutic agents and as a key intermediate in synthetic pathways. The unique stereochemistry of this molecule, specifically the (R) configuration, plays a crucial role in its biological activity and reactivity, making it a subject of extensive research and industrial interest.

The structural motif of (R)-Methyl 2-Chloromandelate consists of a mandelate backbone substituted with a chlorine atom at the α-carbon position, further modified by an ester group linked to a methyl moiety. This structural framework imparts distinct chemical properties that make it valuable in various synthetic transformations. The presence of the chiral center at the α-carbon allows for the exploration of stereoselective reactions, which is pivotal in pharmaceutical synthesis where enantiomeric purity can significantly influence drug efficacy and safety.

In recent years, advancements in synthetic methodologies have enabled more efficient and scalable production of (R)-Methyl 2-Chloromandelate. Modern techniques such as asymmetric hydrogenation and enzymatic resolutions have been employed to achieve high enantiomeric excess, which is essential for pharmaceutical applications. These methods not only enhance yield but also minimize environmental impact, aligning with the growing emphasis on green chemistry principles.

The pharmaceutical relevance of (R)-Methyl 2-Chloromandelate stems from its role as a precursor in the synthesis of various bioactive molecules. Researchers have leveraged its structural features to develop compounds with potential therapeutic effects in areas such as central nervous system disorders, infectious diseases, and metabolic conditions. For instance, derivatives of this compound have been investigated for their ability to modulate enzyme activities and interact with biological targets, offering promising leads for drug discovery.

One notable application of (R)-Methyl 2-Chloromandelate is in the synthesis of protease inhibitors, which are critical in treating viral infections and cancer. The chlorine substituent enhances electrophilicity, facilitating nucleophilic substitution reactions that are key to constructing complex molecular architectures. Furthermore, the ester functionality can be hydrolyzed or transesterified under mild conditions, providing flexibility in downstream chemical modifications.

Recent studies have also highlighted the utility of (R)-Methyl 2-Chloromandelate in medicinal chemistry due to its ability to serve as a chiral building block. The (R) configuration is particularly advantageous in designing molecules that exhibit high specificity for biological receptors. This has led to the development of novel analogs with improved pharmacokinetic profiles and reduced side effects. The compound's compatibility with various functional groups allows for seamless integration into complex synthetic schemes, streamlining the drug development process.

The industrial production of (R)-Methyl 2-Chloromandelate has been optimized to meet stringent quality standards required for pharmaceutical use. Manufacturers employ rigorous purification protocols and analytical techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy to ensure product integrity. These measures are essential for guaranteeing consistency across batches and compliance with regulatory guidelines.

The future prospects for (R)-Methyl 2-Chloromandelate are promising, with ongoing research exploring new synthetic routes and applications. Innovations in computational chemistry and artificial intelligence are accelerating the discovery of novel derivatives with enhanced properties. Additionally, collaborations between academia and industry are fostering interdisciplinary approaches to harness the full potential of this compound.

In conclusion, (R)-Methyl 2-Chloromandelate (CAS No: 32345-59-8) represents a cornerstone in modern pharmaceutical chemistry. Its unique structural features, coupled with advancements in synthetic methodologies, make it an indispensable tool for drug discovery and development. As research continues to uncover new applications and refine production techniques, this compound is poised to remain at the forefront of medicinal chemistry innovation.

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